Cas no 170442-01-0 (2,3,5,6,7,8-Hexahydro-1H-pyrrolizine-2-carbonitrile)
170442-01-0 structure
Product Name:2,3,5,6,7,8-Hexahydro-1H-pyrrolizine-2-carbonitrile
CAS No:170442-01-0
MF:C8H12N2
MW:136.194281578064
CID:111338
Update Time:2023-08-02
2,3,5,6,7,8-Hexahydro-1H-pyrrolizine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolizine-2-carbonitrile,hexahydro-
- 1H-Pyrrolizine-2-carbonitrile,hexahydro-(9CI)
- Hexahydro-1H-pyrrolizine-2-carbonitrile
- 2,3,5,6,7,8-Hexahydro-1H-pyrrolizine-2-carbonitrile
-
- Inchi: 1S/C8H12N2/c9-5-7-4-8-2-1-3-10(8)6-7/h7-8H,1-4,6H2
- InChI Key: ZOGQXAHMVWWWNY-UHFFFAOYSA-N
- SMILES: N12CCCC1CC(C#N)C2
Computed Properties
- Exact Mass: 136.1
- Monoisotopic Mass: 136.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27
2,3,5,6,7,8-Hexahydro-1H-pyrrolizine-2-carbonitrile Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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